5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile

• Molecular Formula: C14H10N4O
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H10N4O/c1-9-12(6-11(7-15)14(19)17-9)10-2-3-13-16-4-5-18(13)8-10/h2-6,8,11H,1H3
• InChI Key: MSCSBDVRIQOLMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C(C=C1C2=CN3C=CN=C3C=C2)C#N

Description

5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile is a complex heterocyclic compound that features both imidazo[1,2-a]pyridine and pyridine moieties.

Preparation Methods

The synthesis of 5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of substituted 2-aminopyridines with α-halo ketones, followed by cyclization and functional group modifications . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at positions activated by electron-withdrawing groups.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: It is used in the study of enzyme inhibitors and receptor modulators.

Industry: It is utilized in the production of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, thereby influencing various biochemical pathways .

Comparison with Similar Compounds

Similar compounds include other imidazo[1,2-a]pyridine derivatives and pyridine-based molecules. Compared to these, 5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3H-pyridine-3-carbonitrile is unique due to its specific substitution pattern and the presence of both imidazo[1,2-a]pyridine and pyridine moieties, which confer distinct chemical and biological properties .